Cas no 2350-16-5 (Heptane, 1-chloro-2-methyl-)

• Product Name: Heptane, 1-chloro-2-methyl-
• CAS No: 2350-16-5
• MF: C₈H₁₇Cl
• MW: 148.673581838608
• CID: 5288563
• Update Time: 2025-05-21

Heptane, 1-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Heptane, 1-chloro-2-methyl-

• Inchi： 1S/C8H17Cl/c1-3-4-5-6-8(2)7-9/h8H,3-7H2,1-2H3
• InChI Key： BESCHJUENMYCOJ-UHFFFAOYSA-N
• SMILES： C(Cl)C(C)CCCCC

Additional information on Heptane, 1-chloro-2-methyl-

Comprehensive Guide to Heptane, 1-chloro-2-methyl- (CAS No. 2350-16-5): Properties, Applications, and Industry Insights

Heptane, 1-chloro-2-methyl- (CAS No. 2350-16-5) is a specialized organic compound belonging to the class of halogenated hydrocarbons. With its unique molecular structure, this chemical has garnered attention across industries for its solvent properties, reactivity, and versatility. In this in-depth exploration, we delve into its physical and chemical properties, industrial applications, and address trending questions like "Is 1-chloro-2-methylheptane biodegradable?" or "How is 1-chloro-2-methylheptane used in pharmaceuticals?"—topics frequently searched in AI-driven chemical databases.

The compound’s IUPAC name, 1-chloro-2-methylheptane, reflects its branched alkane structure with a chlorine substituent. Its molecular formula (C8H17Cl) and boiling point range (165–170°C) make it suitable for high-temperature processes. Researchers often compare it to similar solvents like hexane or heptane derivatives, emphasizing its lower volatility and enhanced stability—a key factor in green chemistry discussions. Recent studies highlight its potential as a renewable feedstock alternative, aligning with the global push for sustainable solvents.

In industrial settings, 2350-16-5 serves as an intermediate in organic synthesis, particularly for producing flavoring agents and lubricant additives. Its role in polymer modification has been explored in patents, addressing queries such as "Can 1-chloro-2-methylheptane improve plastic flexibility?"—a hot topic in material science forums. The compound’s low water solubility and compatibility with non-polar matrices further expand its utility in coatings and adhesive formulations.

Environmental and safety profiles are critical concerns for modern users. While 1-chloro-2-methylheptane is not classified as a hazardous air pollutant (HAP), its ecological impact is under scrutiny. Searches like "1-chloro-2-methylheptane environmental persistence" reveal interest in its biodegradation pathways. Regulatory databases indicate compliance with REACH and TSCA, though users are advised to consult SDS documentation for handling specifics.

Emerging applications include energy storage systems, where its dielectric properties are tested for battery electrolytes. This aligns with the surge in "halogenated solvents in lithium-ion batteries" searches. Analytical techniques like GC-MS and NMR spectroscopy are essential for purity verification, a point emphasized in quality control protocols for CAS 2350-16-5.

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